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Introduction
AST-7062601 is a small molecule inducer of Uncoupling Protein 1 (UCP1), a key protein in

brown and beige adipocytes responsible for non-shivering thermogenesis.[1][2][3][4] UCP1

uncouples fatty acid oxidation from ATP synthesis in mitochondria, dissipating energy as heat.

[1] The induction of UCP1 is a promising therapeutic strategy for obesity and related metabolic

disorders by increasing energy expenditure. AST-7062601 has been shown to effectively

increase UCP1 expression in both mouse and human adipocytes. The mechanism of action is

believed to be through the modulation of the A kinase anchoring protein (AKAP) 1 and the

subsequent activation of the PKA signaling pathway.

These application notes provide detailed protocols for researchers, scientists, and drug

development professionals to accurately measure the induction of UCP1 at the mRNA and

protein levels, as well as to assess its functional activity following treatment with AST-7062601.

Experimental Workflow Overview
The following diagram outlines the general experimental workflow for assessing UCP1

induction by AST-7062601.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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